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Compound of Interest

Compound Name: O-Arachidonoyl glycidol

Cat. No.: B8074962

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of O-Arachidonoyl glycidol with other prominent
endocannabinoid-like signaling lipids. The information is curated to assist researchers in
understanding the nuanced differences in their biochemical activities and signaling pathways.
All quantitative data is presented in structured tables, and detailed experimental protocols for
key assays are provided. Visual diagrams generated using Graphviz illustrate the complex
signaling networks.

Introduction to Endocannabinoid-Like Lipids

The endocannabinoid system (ECS) is a complex cell-signaling system that plays a crucial role
in regulating a wide range of physiological processes. Beyond the classical endocannabinoids,
anandamide (AEA) and 2-arachidonoylglycerol (2-AG), a growing family of structurally related
lipids, often termed endocannabinoid-like lipids, has been identified. These molecules exhibit
diverse biological activities, interacting with cannabinoid receptors (CB1 and CB2), other G
protein-coupled receptors (GPCRs) like GPR55, and the enzymes that regulate their
metabolism. This guide focuses on comparing O-Arachidonoyl glycidol, a synthetic analog of
2-AG, to other key endocannabinoid-like signaling lipids.

Comparative Analysis of Biochemical Activity

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8074962?utm_src=pdf-interest
https://www.benchchem.com/product/b8074962?utm_src=pdf-body
https://www.benchchem.com/product/b8074962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8074962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The following tables summarize the quantitative data on the interaction of O-Arachidonoyl
glycidol and other endocannabinoid-like lipids with key molecular targets. It is important to
note that direct comparisons can be challenging due to variations in experimental conditions
across different studies.

Table 1: Inhibition of Endocannabinoid Degrading

Enzymes

Compound Target Enzyme  IC50 (pM) Species/Tissue Reference
O-Arachidonoyl Rat cerebella
_ FAAH 12 [1]
glycidol membrane
MAGL (cytosolic) 4.5 Rat cerebella [1]
MAGL
19 Rat cerebella [1]
(membrane)

FAAH: Fatty Acid Amide Hydrolase; MAGL: Monoacylglycerol Lipase. IC50 values represent
the concentration of the compound required to inhibit 50% of the enzyme's activity.

Table 2: Receptor Binding Affinities (Ki)
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GPR55
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O-Arachidonoyl Data not Data not Data not
glycidol available available available
2-
) Agonist (nNM
Arachidonoylglyc  ~1016 (rat) ~480 (human) ) [2].[3]
range
erol (2-AG) g
] ) Partial
Anandamide Weak partial ]
~89 (rat) ] agonist/modulato  [4]
(AEA) agonist
r
Noladin Ether (2- >3000 (rat), 480 Agonist (EC50 =
21.2 (rat) [21.[5]
AGE) (human) 37 nM)
] ] Partial Partial
Virodhamine (O- ) ) ) )
agonist/antagoni Full agonist agonist/modulato  [6],[7]

AEA)

st

r

N-Arachidonoyl
Dopamine
(NADA)

250 (rat)

12000 (rat)

Data not

available

(8]

Ki values represent the dissociation constant for inhibitor binding; a lower Ki indicates higher

binding affinity. Data for O-Arachidonoyl glycidol's direct receptor binding is not currently

available in the reviewed literature.

Table 3: Functional Activity at Receptors (EC50)
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GPR55
CB1 Receptor CB2 Receptor
Compound Receptor EC50 Reference
EC50 (nM) EC50 (nM)
(nM)
O-Arachidonoyl Data not Data not Data not
glycidol available available available
2-
Arachidonoylglyc  Full agonist Full agonist ~10 [3],
erol (2-AG)
Anandamide ) ) Weak partial
Partial agonist ] Modulator [4]
(AEA) agonist
Noladin Ether (2- ]
10 Full agonist 37 2]
AGE)
) ) Partial
Virodhamine (O- ) ) ) Low potency
agonist/antagoni Full agonist ] [9]
AEA) ) agonist (~3000)
S
N-Arachidonoyl ) ) )
Inactive Inactive Agonist [10]

Glycine (NAGlIy)

EC50 values represent the concentration of a ligand that induces a response halfway between
the baseline and maximum.

Signaling Pathways

The following diagrams illustrate the signaling pathways of key endocannabinoid-like lipids.
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Endocannabinoid-like lipid receptor interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b8074962?utm_src=pdf-body-img
https://www.benchchem.com/product/b8074962?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8074962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

1. netascientific.com [netascientific.com]

2. The endocannabinoid noladin ether acts as a full agonist at human CB2 cannabinoid
receptors - PubMed [pubmed.ncbi.nim.nih.gov]

3. Atypical Responsiveness of the Orphan Receptor GPR55 to Cannabinoid Ligands - PMC
[pmc.ncbi.nlm.nih.gov]

4. The endocannabinoids anandamide and virodhamine modulate the activity of the
candidate cannabinoid receptor GPR55 - PubMed [pubmed.ncbi.nim.nih.gov]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. canneconomy.com [canneconomy.com]
8. rndsystems.com [rndsystems.com]

9. The endocannabinoids anandamide and virodhamine modulate the activity of the
candidate cannabinoid receptor GPR55 - PMC [pmc.ncbi.nlm.nih.gov]

10. A9-Tetrahydrocannabinol and N-arachidonyl glycine are full agonists at GPR18 receptors
and induce migration in human endometrial HEC-1B cells - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Guide to O-Arachidonoyl Glycidol and
Other Endocannabinoid-Like Signaling Lipids]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b8074962#how-does-o-arachidonoyl-glycidol-
compare-to-other-endocannabinoid-like-signaling-lipids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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